Cas no 1353946-90-3 (1-[3-(2-Amino-ethoxy)-pyrrolidin-1-yl]-ethanone)

• Product Name: 1-[3-(2-Amino-ethoxy)-pyrrolidin-1-yl]-ethanone
• CAS No: 1353946-90-3
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 2161008
• Update Time: 2025-08-02

1-[3-(2-Amino-ethoxy)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2-Amino-ethoxy)-pyrrolidin-1-yl]-ethanone
• 1-(3-(2-Aminoethoxy)pyrrolidin-1-yl)ethanone
• 1-[3-(2-Aminoethoxy)pyrrolidin-1-yl]ethanone
• AM92296

• Inchi： 1S/C8H16N2O2/c1-7(11)10-4-2-8(6-10)12-5-3-9/h8H,2-6,9H2,1H3
• InChI Key： WUPRNCAYMVECJW-UHFFFAOYSA-N
• SMILES： O(CCN)C1CN(C(C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Topological Polar Surface Area: 55.6

Additional information on 1-[3-(2-Amino-ethoxy)-pyrrolidin-1-yl]-ethanone

Comprehensive Analysis of 1-[3-(2-Amino-ethoxy)-pyrrolidin-1-yl]-ethanone (CAS No. 1353946-90-3): Properties, Applications, and Industry Trends

In the rapidly evolving field of pharmaceutical and chemical research, 1-[3-(2-Amino-ethoxy)-pyrrolidin-1-yl]-ethanone (CAS No. 1353946-90-3) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolidine backbone and amino-ethoxy functional group, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The growing demand for high-purity intermediates in API synthesis has placed compounds like 1-[3-(2-Amino-ethoxy)-pyrrolidin-1-yl]-ethanone at the forefront of innovation. Recent trends in AI-driven molecular design and green chemistry have further amplified its relevance, as scientists seek sustainable pathways for its production. Questions such as "How does 1-[3-(2-Amino-ethoxy)-pyrrolidin-1-yl]-ethanone improve drug delivery systems?" or "What are the latest synthetic routes for CAS 1353946-90-3?" frequently appear in academic and industrial discussions.

From a technical perspective, the compound's molecular stability and solubility profile make it suitable for diverse formulations. Its pyrrolidine ring contributes to conformational flexibility, a trait highly valued in the development of small-molecule therapeutics. Moreover, the ethoxy-amine side chain offers opportunities for further derivatization, aligning with the industry's push toward modular chemical platforms.

As the scientific community explores precision medicine and next-generation biomaterials, 1-[3-(2-Amino-ethoxy)-pyrrolidin-1-yl]-ethanone continues to attract attention. Its compatibility with catalytic amination and microwave-assisted synthesis techniques underscores its adaptability to modern laboratory workflows. This positions CAS 1353946-90-3 as a key player in addressing challenges like reaction efficiency and waste reduction.

In conclusion, the multifaceted nature of 1-[3-(2-Amino-ethoxy)-pyrrolidin-1-yl]-ethanone reflects its potential across multiple domains. Whether in peptide mimetics, catalysis, or polymeric materials, this compound exemplifies how tailored molecular architectures can drive innovation. With ongoing advancements in computational chemistry and process optimization, its role in shaping future technologies remains a compelling topic for researchers worldwide.